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Compound of Interest

Compound Name:
3-amino-N-(4-

methoxyphenyl)benzamide

Cat. No.: B040881 Get Quote

Essential Safety and Handling Guide for 3-amino-N-
(4-methoxyphenyl)benzamide
This guide provides critical safety, handling, and disposal information for 3-amino-N-(4-
methoxyphenyl)benzamide (CAS No. 120-35-4), also known as 3-amino-4-methoxy-N-

phenylbenzamide. This document is intended for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment and mitigate potential risks

associated with the handling of this chemical.

Chemical and Physical Properties
Property Value

Molecular Formula C₁₄H₁₄N₂O₂

Molecular Weight 242.27 g/mol [1]

Appearance Beige powder[2]

Melting Point 154 °C[2]

Oral LD50 (Rat) > 2000 mg/kg bw[2]

Dermal LD50 (Rat) > 2000 mg/kg bw[2]

Log Pow 2.08[3]
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Hazard Identification and Personal Protective Equipment
(PPE)
This chemical is classified as a potential irritant. While some reports indicate it does not meet

GHS hazard criteria, others suggest it may cause skin irritation, serious eye irritation, and

respiratory irritation.[1][4][5] Therefore, a comprehensive PPE strategy is essential.

Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation

exposure to dust or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection.[2][3]

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[6][7]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[2]

[7]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[7][8]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient.[2][6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3-amino-N-(4-methoxyphenyl)benzamide is crucial for

safety and experimental integrity.
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Step 1: Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

SDS Review: Ensure all personnel have read and understood the Safety Data Sheet.

Emergency Equipment: Verify that a safety shower, eyewash station, and fire extinguisher

are readily accessible.[4]

Step 2: Donning Personal Protective Equipment (PPE)

Before entering the handling area, don all required PPE as outlined in the table above.

Step 3: Chemical Handling

Ventilation: All handling of this compound should occur within a certified chemical fume hood

to minimize inhalation risks.[2]

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

ventilated balance enclosure to avoid dust formation.[3]

Dissolving: When preparing solutions, add the solid to the solvent slowly to prevent

splashing.

Reactions: For chemical reactions, use appropriate glassware and ensure the apparatus is

securely set up within the fume hood.

Step 4: Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[4]
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Start: Handling 3-amino-N-(4-methoxyphenyl)benzamide

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood?

Wear a NIOSH-Approved Respirator

Yes

Proceed with Handling

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 3-amino-N-(4-methoxyphenyl)benzamide.
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Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3-amino-N-(4-methoxyphenyl)benzamide and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.

Step 1: Waste Segregation and Collection

Solid Waste:

Contaminated PPE (gloves, etc.): Place in a designated solid hazardous waste container.

Excess Solid Chemical: Collect in a clearly labeled, sealed, and appropriate hazardous

waste container.

Liquid Waste:

Solutions containing 3-amino-N-(4-methoxyphenyl)benzamide: Collect in a labeled,

sealed, and appropriate solvent waste container. Do not mix with incompatible waste

streams.

Step 2: Waste Container Management

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name, and associated hazards.[9]

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, preferably in secondary containment. The area should be cool, dry, and well-

ventilated.

Step 3: Arranging for Disposal

Professional Disposal: The disposal of this chemical waste must be handled by a licensed

hazardous waste disposal company or your institution's Environmental Health and Safety

(EHS) department.[4][9]

Documentation: Complete all necessary waste disposal forms as required by your institution

and the disposal company.
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Start: Disposal of 3-amino-N-(4-methoxyphenyl)benzamide

Segregate Waste (Solid vs. Liquid)

Solid Waste (Chemical, PPE) Liquid Waste (Solutions)

Place in Labeled Solid Hazardous Waste Container Place in Labeled Liquid Hazardous Waste Container

Store Waste in Designated Satellite Accumulation Area

Arrange for Professional Disposal (EHS)

End of Disposal Process

Click to download full resolution via product page

Caption: Operational and Disposal Workflow for 3-amino-N-(4-methoxyphenyl)benzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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